Cas no 2228459-46-7 (4-(5-Methyl-2-nitrophenyl)butan-2-ol)

• Product Name: 4-(5-Methyl-2-nitrophenyl)butan-2-ol
• CAS No: 2228459-46-7
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5762107
• PubChem ID: 165656609
• Update Time: 2023-11-15

4-(5-Methyl-2-nitrophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2228459-46-7
• EN300-1837153
• 4-(5-methyl-2-nitrophenyl)butan-2-ol
• 4-(5-Methyl-2-nitrophenyl)butan-2-ol

• Inchi： 1S/C11H15NO3/c1-8-3-6-11(12(14)15)10(7-8)5-4-9(2)13/h3,6-7,9,13H,4-5H2,1-2H3
• InChI Key： ZUPCXDHFOROTTN-UHFFFAOYSA-N
• SMILES： OC(C)CCC1C=C(C)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų